Cas no 2137663-44-4 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(4,5-dimethyl-2-furanyl)-, methyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4,5-dimethyl-2-furanyl)-, methyl ester
• CAS No: 2137663-44-4
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 5297532
• Update Time: 2025-05-20

1H-1,2,3-Triazole-5-carboxylic acid, 4-(4,5-dimethyl-2-furanyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4,5-dimethyl-2-furanyl)-, methyl ester

• Inchi： 1S/C10H11N3O3/c1-5-4-7(16-6(5)2)8-9(10(14)15-3)12-13-11-8/h4H,1-3H3,(H,11,12,13)
• InChI Key： HVJJNOUPQLZONK-UHFFFAOYSA-N
• SMILES： N1C(C(OC)=O)=C(C2=CC(C)=C(C)O2)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4,5-dimethyl-2-furanyl)-, methyl ester

Comprehensive Overview of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4,5-dimethyl-2-furanyl)-, methyl ester (CAS No. 2137663-44-4)

The compound 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4,5-dimethyl-2-furanyl)-, methyl ester (CAS No. 2137663-44-4) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a triazole core with a dimethylfuranyl substituent, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting infectious diseases and metabolic disorders.

One of the key features of this compound is its methyl ester functional group, which enhances its solubility and reactivity in organic synthesis. This property is critical for modern medicinal chemistry, where researchers prioritize molecules with optimized pharmacokinetic profiles. Recent studies have explored its role as a precursor for triazole-based inhibitors, a class of compounds widely investigated for their enzyme-modulating capabilities. The 4,5-dimethyl-2-furanyl moiety further contributes to its structural diversity, enabling interactions with biological targets such as kinases and proteases.

In the context of green chemistry, 2137663-44-4 aligns with the growing trend toward sustainable synthesis methods. Its modular design allows for efficient derivatization using catalytic processes, reducing waste generation—a priority for industries complying with REACH regulations. Additionally, computational chemists have leveraged AI-driven molecular modeling to predict its binding affinities, addressing the need for faster drug development cycles. This synergy between experimental and in silico approaches highlights its relevance in contemporary high-throughput screening platforms.

The compound’s nomenclature—1H-1,2,3-Triazole-5-carboxylic acid, 4-(4,5-dimethyl-2-furanyl)-, methyl ester—reflects its IUPAC-standardized naming convention, ensuring clarity in scientific literature. For researchers querying "triazole-furan hybrid applications" or "CAS 2137663-44-4 solubility data", this specificity is invaluable. Analytical techniques like HPLC and NMR are routinely employed to characterize its purity, a critical factor given its use in preclinical studies. Furthermore, patents referencing this compound often emphasize its utility in crop protection formulations, tapping into the agrochemical sector’s demand for eco-friendly alternatives.

As the scientific community explores structure-activity relationships (SAR) for heterocyclic compounds, 2137663-44-4 serves as a model scaffold. Its balanced lipophilicity, attributed to the dimethylfuranyl and methyl ester groups, makes it a candidate for blood-brain barrier penetration studies—a hot topic in neuropharmacology. Concurrently, its stability under physiological conditions positions it as a viable candidate for prodrug development, addressing challenges in oral bioavailability.

In summary, 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4,5-dimethyl-2-furanyl)-, methyl ester exemplifies innovation at the intersection of organic synthesis and applied chemistry. Its multifaceted applications—from drug discovery to agrochemical design—underscore its industrial and academic value. With ongoing advancements in chemoinformatics and catalysis, this compound is poised to remain a focal point in the quest for next-generation functional materials.